Cas no 1805597-73-2 (Methyl 3-bromo-4-cyano-2-nitrophenylacetate)

• Product Name: Methyl 3-bromo-4-cyano-2-nitrophenylacetate
• CAS No: 1805597-73-2
• MF: C₁₀H₇BrN₂O₄
• MW: 299.077581644058
• CID: 4975500
• Update Time: 2025-06-08

Methyl 3-bromo-4-cyano-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-cyano-2-nitrophenylacetate
• methyl 2-(3-bromo-4-cyano-2-nitrophenyl)acetate

• Inchi： 1S/C10H7BrN2O4/c1-17-8(14)4-6-2-3-7(5-12)9(11)10(6)13(15)16/h2-3H,4H2,1H3
• InChI Key： SWFAQMZVZSETHR-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1[N+](=O)[O-])CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Boiling Point: 371.8±42.0 °C at 760 mmHg
• Flash Point: 176.7±27.9 °C

Methyl 3-bromo-4-cyano-2-nitrophenylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Methyl 3-bromo-4-cyano-2-nitrophenylacetate

Methyl 3-bromo-4-cyano-2-nitrophenylacetate (CAS No. 1805597-73-2): A Comprehensive Overview

Methyl 3-bromo-4-cyano-2-nitrophenylacetate (CAS No. 1805597-73-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel therapeutic agents and advanced materials. Its molecular structure, featuring a combination of bromine, cyano, and nitro substituents on a phenyl ring, makes it a versatile intermediate in synthetic chemistry.

The Methyl 3-bromo-4-cyano-2-nitrophenylacetate molecule exhibits distinct chemical reactivity due to the presence of these functional groups. The bromine atom, for instance, provides a site for nucleophilic substitution reactions, while the cyano group can participate in various transformations such as reduction to an amine or condensation reactions. The nitro group, on the other hand, can be reduced to an amine or converted into other functional groups like azides or hydroxyls. These properties make it an invaluable building block in the synthesis of complex molecules.

In recent years, there has been growing interest in exploring the applications of this compound in drug discovery and development. Researchers have been leveraging its structural features to design molecules with potential therapeutic benefits. For example, derivatives of Methyl 3-bromo-4-cyano-2-nitrophenylacetate have been investigated for their antimicrobial and anti-inflammatory properties. The bromine substituent allows for further functionalization, enabling the creation of libraries of compounds that can be screened for biological activity.

One of the most promising areas of research involving this compound is its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of Methyl 3-bromo-4-cyano-2-nitrophenylacetate, scientists aim to develop molecules that can selectively inhibit specific kinases, thereby offering new treatment strategies. Preliminary studies have shown that certain derivatives exhibit potent inhibitory activity against target kinases while maintaining good selectivity.

The cyano group in the molecule also contributes to its utility in synthetic chemistry. It can be easily converted into other functional groups through various chemical reactions, such as hydrolysis to form carboxylic acids or reduction to form amines. This flexibility allows researchers to tailor the properties of the resulting compounds for specific applications. For instance, carboxylic acid derivatives can be used in peptidomimetic chemistry, where they serve as key intermediates in the synthesis of peptide-like molecules with enhanced stability and bioavailability.

Another area where Methyl 3-bromo-4-cyano-2-nitrophenylacetate has shown promise is in the development of advanced materials. Its ability to undergo cross-coupling reactions makes it a valuable starting material for synthesizing conjugated polymers and organic semiconductors. These materials are increasingly being used in electronic devices such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The unique electronic properties of these polymers arise from the arrangement and connectivity of their building blocks, which can be precisely controlled using compounds like Methyl 3-bromo-4-cyano-2-nitrophenylacetate.

The nitro group present in the molecule also contributes to its reactivity and utility in material science. Nitro compounds are known for their ability to absorb light across a wide spectrum, making them suitable for applications in optoelectronic devices. Additionally, they can be used as precursors for generating nitrogen-rich materials, which have been reported to exhibit interesting thermal and mechanical properties.

In conclusion, Methyl 3-bromo-4-cyano-2-nitrophenylacetate (CAS No. 1805597-73-2) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable it to serve as a versatile intermediate in synthetic chemistry, facilitating the development of novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.